Cas no 914299-45-9 (5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole)
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Ethyl-3-(pyrrolidin-3-ylmethoxymethyl)-[1,2,4]oxadiazole
- 5-ETHYL-3-((PYRROLIDIN-3-YLMETHOXY)METHYL)-1,2,4-OXADIAZOLE
- 5-Ethyl-3-[(3-pyrrolidinylmethoxy)methyl]-1,2,4-oxadiazole
- 5-Ethyl-3-[(3-pyrrolidinylmethoxy)methyl]-1,2,4-oxadiazole, AldrichCPR
- 5-Ethyl-3-[(3-pyrrolidinylmethoxy)methyl]-1,2,4-oxadiazole (ACI)
- 1,2,4-Oxadiazole, 5-ethyl-3-[(3-pyrrolidinylmethoxy)methyl]-
- DTXSID101192035
- AKOS011658981
- DB-368695
- F52398
- 5-ethyl-3-(pyrrolidin-3-ylmethoxymethyl)-1,2,4-oxadiazole
- MFCD16294569
- 914299-45-9
- CS-0084249
- 5-ethyl-3-{[(pyrrolidin-3-yl)methoxy]methyl}-1,2,4-oxadiazole
- CS-16016
- 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole
-
- MDL: MFCD16294569
- Inchi: 1S/C10H17N3O2/c1-2-10-12-9(13-15-10)7-14-6-8-3-4-11-5-8/h8,11H,2-7H2,1H3
- InChI Key: DMGYVPBLEZAFTD-UHFFFAOYSA-N
- SMILES: O(CC1=NOC(CC)=N1)CC1CNCC1
Computed Properties
- Exact Mass: 211.132076794g/mol
- Monoisotopic Mass: 211.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.2
- XLogP3: 0.6
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB483166-250 mg |
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole |
914299-45-9 | 250MG |
€480.80 | 2023-04-20 | ||
| abcr | AB483166-1 g |
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole |
914299-45-9 | 1g |
€1,100.40 | 2023-04-20 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XY0008-5g |
5-ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole |
914299-45-9 | 95% | 5g |
$1550 | 2023-09-07 | |
| Chemenu | CM542292-100mg |
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole |
914299-45-9 | 95%+ | 100mg |
$124 | 2024-07-20 | |
| Chemenu | CM542292-250mg |
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole |
914299-45-9 | 95%+ | 250mg |
$206 | 2024-07-20 | |
| Chemenu | CM542292-1g |
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole |
914299-45-9 | 95%+ | 1g |
$501 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1154889-100mg |
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole |
914299-45-9 | 95% | 100mg |
¥747.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1154889-250mg |
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole |
914299-45-9 | 95% | 250mg |
¥1243.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1154889-1g |
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole |
914299-45-9 | 95% | 1g |
¥3018.00 | 2024-04-25 | |
| abcr | AB483166-250mg |
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole; . |
914299-45-9 | 250mg |
€327.80 | 2025-04-15 |
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole
Comprehensive Overview of 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole (CAS No. 914299-45-9)
The compound 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole (CAS No. 914299-45-9) is a heterocyclic molecule featuring a 1,2,4-oxadiazole core, which is a five-membered ring containing two nitrogen atoms and one oxygen atom. This structural motif is of significant interest in medicinal chemistry due to its versatility in drug design. The presence of the pyrrolidin-3-ylmethoxy and ethyl substituents enhances its potential for biological activity, making it a candidate for further pharmacological studies.
Recent trends in pharmaceutical research highlight the growing demand for novel heterocyclic compounds like 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given the pyrrolidine moiety's affinity for neurotransmitter receptors. This aligns with the increasing focus on neurodegenerative diseases and mental health therapeutics, topics frequently searched in academic and industry databases.
The synthesis of 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole typically involves multi-step organic reactions, including cyclization and functional group transformations. Its CAS No. 914299-45-9 serves as a unique identifier in chemical databases, facilitating precise literature searches. The compound's molecular weight and logP values are critical parameters for ADME (Absorption, Distribution, Metabolism, Excretion) profiling, a hot topic in drug discovery circles.
From a structural perspective, the oxadiazole ring is known for its metabolic stability and ability to mimic peptide bonds, making it a valuable scaffold in bioisosteric replacements. The ethyl group at the 5-position and the pyrrolidin-3-ylmethoxy side chain contribute to the compound's lipophilicity and potential blood-brain barrier permeability. These attributes are frequently discussed in forums and publications related to CNS drug development.
In the context of computational chemistry, 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole has been the subject of molecular docking studies to predict its binding affinity for various receptors. Such in silico approaches are increasingly popular among researchers seeking to optimize lead compounds before costly lab experiments. This aligns with the broader industry shift toward AI-driven drug design, a trending topic in scientific and tech communities.
The compound's potential as a pharmacophore is underscored by its structural similarity to known bioactive molecules. For instance, the pyrrolidine moiety is a common feature in dopamine and serotonin receptor modulators, which are heavily researched for conditions like Parkinson's disease and depression. These connections make CAS No. 914299-45-9 a subject of interest in both academic and pharmaceutical settings.
Quality control and analytical characterization of 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole rely on advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance in preclinical studies. Discussions around analytical method validation and ICH guidelines often reference such compounds, reflecting their importance in drug development pipelines.
In summary, 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole (CAS No. 914299-45-9) represents a promising scaffold in modern medicinal chemistry. Its unique combination of a 1,2,4-oxadiazole core and pyrrolidine side chain offers diverse opportunities for therapeutic innovation, particularly in CNS-targeted therapies. As research continues to explore its full potential, this compound is likely to remain a focal point in discussions about heterocyclic drug design and small-molecule therapeutics.
914299-45-9 (5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole) Related Products
- 949100-22-5(5-Ethyl-3-((piperidin-4-ylmethoxy)methyl)-1,2,4-oxadiazole)
- 1918078-41-7(4-{3-(1-methoxycyclopentyl)-1,2,4-oxadiazol-5-ylmethyl}piperidine)
- 1251082-22-0(4-(5-ethyl-1,2,4-oxadiazol-3-yl)methoxypiperidine)
- 1486013-94-8(3-(oxan-4-yl)-5-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole)
- 2166932-57-4(8-3-(methoxymethyl)-1,2,4-oxadiazol-5-yl-2-oxa-6-azaspiro3.4octane)
- 2168675-18-9(8-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxa-6-azaspiro3.4octane)
- 2031268-84-3(4-{3-(1-methoxycyclopentyl)-1,2,4-oxadiazol-5-ylmethyl}piperidine hydrochloride)
- 2168549-07-1(3-{3-(methoxymethyl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)